Cas no 1006470-61-6 (1-Isobutyl-5-methyl-1H-pyrazol-3-amine)

1-Isobutyl-5-methyl-1H-pyrazol-3-amine structure
1006470-61-6 structure
Product Name:1-Isobutyl-5-methyl-1H-pyrazol-3-amine
CAS No:1006470-61-6
MF:C8H15N3
MW:153.224801301956
CID:5069528
PubChem ID:19619853
Update Time:2026-03-01

1-Isobutyl-5-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-ISOBUTYL-5-METHYL-1H-PYRAZOL-3-AMINE
    • 5-methyl-1-(2-methylpropyl)-1H-pyrazol-3-amine
    • BBL041033
    • STL574617
    • SCHEMBL19086915
    • DB-407755
    • G76548
    • 1006470-61-6
    • AKOS000308813
    • CS-0240830
    • EN300-230231
    • 5-methyl-1-(2-methylpropyl)pyrazol-3-amine
    • 1-Isobutyl-5-methyl-1H-pyrazol-3-amine
    • MDL: MFCD06805184
    • Inchi: 1S/C8H15N3/c1-6(2)5-11-7(3)4-8(9)10-11/h4,6H,5H2,1-3H3,(H2,9,10)
    • InChI Key: XGQYKHYOQOMSON-UHFFFAOYSA-N
    • SMILES: N1(C(C)=CC(N)=N1)CC(C)C

Computed Properties

  • Exact Mass: 153.126597491g/mol
  • Monoisotopic Mass: 153.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.8

1-Isobutyl-5-methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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